Cas no 669704-13-6 (3-(oxolane-2-amido)benzoic acid)

• Product Name: 3-(oxolane-2-amido)benzoic acid
• CAS No: 669704-13-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD04091206
• CID: 965016
• PubChem ID: 2977517
• Update Time: 2025-06-26

3-(oxolane-2-amido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Tetrahydrofuran-2-carboxamido)benzoic acid
• 3-(oxolane-2-carbonylamino)benzoic acid
• 3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid(SALTDATA: FREE)
• 3-[(TETRAHYDROFURAN-2-YLCARBONYL)AMINO]BENZOIC ACID
• HMS1601I07
• HMS2464A04
• 3-(oxolane-2-amido)benzoic acid
• CHEMBL1403984
• EN300-29665
• SR-01000297223-1
• MLS000531570
• BS-36246
• 669704-13-6
• 3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid
• 3-(Tetrahydrofuran-2-carboxamido)benzoicacid
• SMR000136568
• AKOS000139171
• SR-01000297223
• MFCD04091206
• AKOS016885007
• CS-0244916
• DTXSID60388058
• Z85877849
• G29259
• STK277099
• DB-183080
• 3-[(Tetrahydro-2-furanylcarbonyl)amino]benzoicacid

• MDL： MFCD04091206
• Inchi： 1S/C12H13NO4/c14-11(10-5-2-6-17-10)13-9-4-1-3-8(7-9)12(15)16/h1,3-4,7,10H,2,5-6H2,(H,13,14)(H,15,16)
• InChI Key： HQDKLCORJIEXRD-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 1.57530

Additional information on 3-(oxolane-2-amido)benzoic acid

3-(Oxolane-2-amido)benzoic Acid: A Comprehensive Overview

3-(Oxolane-2-amido)benzoic acid, identified by the CAS registry number 669704-13-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a benzoic acid moiety substituted at the 3-position with an oxolane-2-amido group, which introduces both structural complexity and functional diversity.

The synthesis of 3-(Oxolane-2-amido)benzoic acid typically involves multi-step organic reactions, often leveraging modern methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions. Recent advancements in these techniques have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The incorporation of the oxolane ring introduces a cyclic ether structure, which can enhance the compound's stability and solubility properties.

One of the most promising applications of 3-(Oxolane-2-amido)benzoic acid lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds, particularly in the context of drug discovery. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and antioxidant properties. These findings underscore its potential role in developing novel therapeutic agents.

In addition to its pharmaceutical applications, 3-(Oxolane-2-amido)benzoic acid has also been investigated for its utility in materials science. The compound's ability to form stable amide bonds makes it a valuable component in polymer chemistry. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical properties and thermal stability. Such applications highlight its versatility across diverse scientific domains.

The structural features of 3-(Oxolane-2-amido)benzoic acid also make it an attractive candidate for use in catalytic processes. Its amide functionality can act as a nucleophilic site, facilitating various chemical transformations. Moreover, the oxolane ring's ether linkage provides additional sites for functionalization, enabling the design of highly customized molecules with tailored properties.

From a research perspective, recent studies have delved into the stereochemical aspects of this compound. Understanding the stereochemistry of 3-(Oxolane-2-amido)benzoic acid is crucial for optimizing its performance in biological systems. Advances in chiral resolution techniques have allowed researchers to isolate enantiomerically pure forms of this compound, paving the way for more precise studies on its bioactivity and pharmacokinetics.

In conclusion, 3-(Oxolane-2-amido)benzoic acid, with its unique structure and versatile functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span drug development, materials science, and catalysis, making it a subject of ongoing scientific exploration. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.